Cas no 1807023-86-4 (2-Bromo-5-(bromomethyl)-4-methoxypyridine)

• Product Name: 2-Bromo-5-(bromomethyl)-4-methoxypyridine
• CAS No: 1807023-86-4
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 4900134
• Update Time: 2025-06-27

2-Bromo-5-(bromomethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(bromomethyl)-4-methoxypyridine
• 2-Bromo-5-bromomethyl-4-methoxypyridine

• Inchi： 1S/C7H7Br2NO/c1-11-6-2-7(9)10-4-5(6)3-8/h2,4H,3H2,1H3
• InChI Key： RPZJMXOMTBJFPW-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=CC=1OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-5-(bromomethyl)-4-methoxypyridine

Professional Introduction to 2-Bromo-5-(bromomethyl)-4-methoxypyridine (CAS No. 1807023-86-4)

2-Bromo-5-(bromomethyl)-4-methoxypyridine, with the chemical formula C₆H₅Br₂NO, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1807023-86-4, has garnered attention due to its versatile structural properties and potential applications in the synthesis of various bioactive molecules. The presence of both bromo and methoxypyridine substituents makes it a valuable intermediate in the development of complex organic architectures.

The compound's structure consists of a pyridine core, which is a common motif in many pharmacologically active agents. The pyridine ring is substituted at the 2-position with a bromine atom and at the 5-position with a bromomethyl group, while the 4-position is adorned with a methoxy group. This specific arrangement of functional groups enhances its reactivity, making it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the synthetic potential of 2-Bromo-5-(bromomethyl)-4-methoxypyridine. Its brominated nature allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many drugs on the market today. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Moreover, the methoxypyridine moiety contributes to the compound's solubility and metabolic stability, making it an attractive scaffold for drug development. Researchers have leveraged this property to create derivatives with enhanced pharmacokinetic profiles. For example, modifications at the 5-position have led to compounds with improved binding affinity to target proteins, thereby increasing their therapeutic efficacy.

One of the most compelling applications of 2-Bromo-5-(bromomethyl)-4-methoxypyridine lies in its role as a precursor for antiviral agents. The pyridine core is known to interact favorably with viral enzymes, making it an ideal platform for designing inhibitors. Recent studies have shown that derivatives of this compound exhibit potent activity against RNA viruses by inhibiting key replication enzymes. This has opened up new avenues for developing treatments against emerging viral threats.

The agrochemical sector has also benefited from the versatility of 2-Bromo-5-(bromomethyl)-4-methoxypyridine. Its structural features allow for the synthesis of novel pesticides that target specific enzymatic pathways in pests while minimizing harm to beneficial organisms. Such compounds are essential in sustainable agriculture, where there is an increasing demand for environmentally friendly solutions.

From a synthetic chemistry perspective, the compound serves as a building block for more complex molecules. Its reactivity at multiple positions enables chemists to design intricate molecular frameworks with tailored properties. This has led to the development of innovative synthetic strategies that have broadened the toolkit available to researchers.

The pharmaceutical industry continues to explore new derivatives of 2-Bromo-5-(bromomethyl)-4-methoxypyridine to discover next-generation drugs. By modifying its structure, scientists aim to enhance its bioavailability, reduce side effects, and improve overall therapeutic outcomes. Collaborative efforts between academia and industry have accelerated this process, leading to several promising candidates entering clinical trials.

As research progresses, the applications of 2-Bromo-5-(bromomethyl)-4-methoxypyridine are expected to expand further. Advances in computational chemistry and high-throughput screening technologies are enabling researchers to identify new uses for this compound more efficiently than ever before. This underscores its importance as a cornerstone molecule in modern chemical biology.

In conclusion, 2-Bromo-5-(bromomethyl)-4-methoxypyridine (CAS No. 1807023-86-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features and reactivity make it an indispensable tool for developing new drugs, pesticides, and advanced materials. As scientific understanding continues to evolve, we can anticipate even more innovative applications emerging from this versatile molecule.